ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-ethylsulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C10H14N2O3S/c1-4-15-9(13)7-6(3)11-10(14)12-8(7)16-5-2/h4-5H2,1-3H3,(H,11,12,14)
• InChI Key: DFNAIJMFXZWIBU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1SCC)C
• Molecular Formula: C10H14N2O3S
• Molecular Weight: 242.30 g/mol

Description

Ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate (EESM-ODPC) is an organosulfur compound that is widely used in the synthesis of a range of compounds. It is a versatile reagent that is used in a range of synthetic applications, such as the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. In addition, EESM-ODPC has also found applications in research, as a catalyst in enzymatic reactions and as a reagent in a variety of reactions.

Scientific Research Applications

Ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate has found numerous applications in scientific research, in particular in the fields of biochemistry, organic chemistry, and pharmaceutical chemistry. In biochemistry, it has been used as a reagent in the synthesis of a range of enzymes, such as proteases, lipases, and aminopeptidases. In organic chemistry, it has been used as a catalyst in the synthesis of a range of organic compounds, including aldehydes, ketones, and alcohols. In pharmaceutical chemistry, it has been used in the synthesis of a range of pharmaceuticals, such as antibiotics, antifungals, and antivirals.

Mechanism of Action

The mechanism of action of ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate is not fully understood, however, it is believed to be related to its ability to act as a catalyst in a variety of reactions. It is believed that the compound acts as a Lewis acid, which helps to facilitate the formation of a new bond between two molecules. This bond can then be used to form a new molecule, or to catalyze a reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully studied. However, it is believed that the compound may have some effects on the metabolism of certain compounds, as well as on the activity of certain enzymes. In addition, it is possible that the compound may have some effects on the transport of certain molecules across cell membranes.

Advantages and Limitations for Lab Experiments

Ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate has a number of advantages for use in laboratory experiments. It is a versatile reagent that can be used in a variety of reactions, and it is relatively inexpensive and easy to obtain. In addition, the compound is relatively stable, and it can be stored for long periods of time without significant degradation. However, there are some limitations to the use of this compound in laboratory experiments. The compound is not very soluble in water, and it can be difficult to dissolve in organic solvents. In addition, the compound can be toxic if inhaled or if it comes into contact with the skin.

Future Directions

There are a number of potential future directions for the use of ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate. One potential application is in the synthesis of new pharmaceuticals, as the compound has been used in the synthesis of a range of pharmaceuticals. In addition, the compound may have potential applications in the synthesis of agrochemicals, as it has been used in the synthesis of a range of agrochemicals. Finally, the compound may have potential applications in the field of biotechnology, as it has been used in the synthesis of a range of enzymes.

Synthesis Methods

Ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate can be synthesized by a variety of methods, including the reaction of 4-ethylsulfanyl-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid (ethyl 4-(ethylsulfanyl)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylateA) with ethyl bromide in the presence of sodium hydroxide. The reaction is typically carried out in an aqueous medium, and the resulting product is a white solid. The reaction can also be carried out in the presence of other reagents, such as calcium chloride or sodium acetate, to provide higher yields.